Cas no 789631-76-1 (1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-
• CAS No: 789631-76-1
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 554998
• Update Time: 2024-01-30

1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-
• 5-Fluoroindane-1-carboxaldehyde
• 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-(9CI)
• 5-Fluoro-2,3-dihydro-1H-indene-1-carboxaldehyde

• Inchi： 1S/C10H9FO/c11-9-3-4-10-7(5-9)1-2-8(10)6-12/h3-6,8H,1-2H2
• InChI Key： VWJXECQACJGFMY-UHFFFAOYSA-N
• SMILES： C1(C=O)C2=C(C=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 164.064
• Monoisotopic Mass: 164.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07000
• LogP: 2.05440